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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropanal, a carbonyl compound featuring both an aldehyde and an ether functional
group, serves as a key intermediate in various chemical syntheses. Its structural characteristics
and reactivity make it a molecule of interest in the development of new chemical entities. This
technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and analytical methodologies for 2-methoxypropanal, tailored for
professionals in research and drug development.

Molecular Structure and Physicochemical
Properties

2-Methoxypropanal, systematically named according to IUPAC nomenclature, possesses a
straightforward aliphatic structure. The presence of a chiral center at the second carbon atom
gives rise to two stereoisomers, (R)- and (S)-2-methoxypropanal.

Key Identifiers and Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1605373?utm_src=pdf-interest
https://www.benchchem.com/product/b1605373?utm_src=pdf-body
https://www.benchchem.com/product/b1605373?utm_src=pdf-body
https://www.benchchem.com/product/b1605373?utm_src=pdf-body
https://www.benchchem.com/product/b1605373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
IUPAC Name 2-methoxypropanal [1]
Synonyms 2-Methoxypropionaldehyde [1]
CAS Number 6142-38-7 [1]
Molecular Formula C4H802 [1]
Molecular Weight 88.11 g/mol [1]
Canonical SMILES CC(C=0)0C [1]

Synthesis of 2-Methoxypropanal

A common synthetic route to 2-methoxypropanal involves the oxidation of its corresponding
primary alcohol, 2-methoxy-1-propanol.

Experimental Protocol: Oxidation of 2-Methoxy-1-
propanol

This protocol describes the oxidation of 2-methoxy-1-propanol to 2-methoxypropanal using
tripropylammonium fluorochromate (TPAFC) as the oxidizing agent.[2]

Materials:

2-Methoxy-1-propanol

Tripropylammonium fluorochromate (TPAFC)

Sulfuric acid

Aqueous acetic acid

Spectrophotometer
Procedure:

» Prepare solutions of 2-methoxy-1-propanol and TPAFC in an aqueous acetic acid medium.
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« Initiate the reaction by mixing the reactants in the presence of sulfuric acid.

* Monitor the progress of the reaction spectrophotometrically by following the disappearance
of the TPAFC chromophore.

e Maintain a constant temperature throughout the reaction. The reaction kinetics can be
studied at various temperatures (e.g., 292-318 K) to determine activation parameters.[2]

» Upon completion of the reaction, the product, 2-methoxypropanal, can be isolated and
purified using standard organic chemistry techniques such as distillation or chromatography.

Logical Workflow for the Synthesis of 2-Methoxypropanal:
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Start: Prepare Reactants

Mix 2-Methoxy-1-propanol,
TPAFC, and Sulfuric Acid
in Aqueous Acetic Acid

:

Monitor Reaction Progress
(Spectrophotometry)

'

Reaction Completion

'

Isolate and Purify
2-Methoxypropanal

End Product:
Pure 2-Methoxypropanal

Metabolic Conversion

2-Methoxy-1-propanol Oxidation 2-Methoxypropanal Oxidation 2-Methoxypropionic Acid
(Precursor) (Intermediate) (Metabolite)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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